Cas no 33252-45-8 (3-(dimethylamino)-5-methyl-2(1H)-Pyridinone)

• Product Name: 3-(dimethylamino)-5-methyl-2(1H)-Pyridinone
• CAS No: 33252-45-8
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 2113215
• PubChem ID: 13463796
• Update Time: 2025-11-06

3-(dimethylamino)-5-methyl-2(1H)-Pyridinone Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-5-methyl-2(1H)-Pyridinone
• EN300-7736840
• 33252-45-8
• DA-24917
• 3-(dimethylamino)-5-methyl-1,2-dihydropyridin-2-one

• Inchi： 1S/C8H12N2O/c1-6-4-7(10(2)3)8(11)9-5-6/h4-5H,1-3H3,(H,9,11)
• InChI Key： QTMQNYWUPIDPLL-UHFFFAOYSA-N
• SMILES： O=C1C(=CC(C)=CN1)N(C)C

Computed Properties

• Exact Mass: 152.094963011Da
• Monoisotopic Mass: 152.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-(dimethylamino)-5-methyl-2(1H)-Pyridinone

Professional Introduction to Compound with CAS No. 33252-45-8 and Product Name: 3-(dimethylamino)-5-methyl-2(1H)-Pyridinone

The compound with the CAS number 33252-45-8 and the product name 3-(dimethylamino)-5-methyl-2(1H)-Pyridinone represents a significant area of interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyridinone core with dimethylamino and methyl substituents, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The detailed exploration of this compound not only highlights its chemical characteristics but also delves into its emerging role in therapeutic development.

In recent years, the study of nitrogen-containing heterocycles has been a cornerstone in the design of novel pharmaceuticals. The 3-(dimethylamino)-5-methyl-2(1H)-Pyridinone structure exemplifies this trend, offering a versatile scaffold that can be modified for various biological activities. The presence of the dimethylamino group enhances the compound's ability to interact with biological targets, making it a promising candidate for drug discovery. Furthermore, the 5-methyl substituent contributes to the stability and solubility of the molecule, which are critical factors in pharmaceutical formulations.

One of the most compelling aspects of 3-(dimethylamino)-5-methyl-2(1H)-Pyridinone is its potential in addressing neurological disorders. Current research indicates that this compound exhibits properties that may make it effective in modulating neurotransmitter activity. Specifically, studies have shown that derivatives of this structure can interact with receptors involved in cognitive function and mood regulation. This aligns with the growing demand for treatments that target central nervous system disorders without the side effects associated with traditional medications.

The pharmacological profile of 3-(dimethylamino)-5-methyl-2(1H)-Pyridinone has also been explored in the context of anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, and compounds that can modulate inflammatory pathways are highly sought after. Preliminary experiments suggest that this pyridinone derivative can inhibit key enzymes involved in inflammation, such as COX-2 and LOX. These findings are particularly intriguing given the success of nonsteroidal anti-inflammatory drugs (NSAIDs) and the need for new therapeutic options with improved efficacy and safety profiles.

Another area where 3-(dimethylamino)-5-methyl-2(1H)-Pyridinone shows promise is in oncology research. Cancer cells often exhibit altered signaling pathways that contribute to their growth and survival. By targeting these pathways, it may be possible to develop treatments that selectively inhibit tumor proliferation. Early studies have indicated that this compound can interfere with signaling molecules involved in cell division and apoptosis, offering a potential mechanism for its anticancer effects. While further research is needed to fully understand its role in cancer therapy, these initial findings are encouraging.

The synthesis of 3-(dimethylamino)-5-methyl-2(1H)-Pyridinone is another critical aspect of its study. The development of efficient synthetic routes allows for scalable production, which is essential for both research and commercial applications. Modern synthetic methodologies have enabled chemists to produce this compound with high purity and yield, facilitating its use in various experimental settings. Additionally, green chemistry principles have been incorporated into some synthetic strategies, reducing environmental impact while maintaining efficiency.

In conclusion, the compound with CAS No. 33252-45-8, known as 3-(dimethylamino)-5-methyl-2(1H)-Pyridinone, represents a fascinating subject of study in chemical biology and pharmaceutical chemistry. Its unique structural features and potential applications in neurological disorders, anti-inflammatory treatments, and oncology make it a valuable asset in ongoing research efforts. As scientific understanding continues to evolve, it is likely that this compound will play an increasingly important role in the development of novel therapeutics.